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Compound of Interest

Compound Name: Diethyl carbonate

Cat. No.: B041859

For Researchers, Scientists, and Drug Development Professionals

Abstract: Diethyl carbonate (DEC) is a versatile linear organic carbonate with a wide range of
applications, from being a key component in electrolytes for lithium-ion batteries to serving as a
green solvent and a reagent in organic synthesis. Its low toxicity and biodegradability make it
an attractive alternative to more hazardous chemicals like phosgene. This guide provides a
comprehensive overview of diethyl carbonate, focusing on its chemical identity,
physicochemical properties, modern synthesis methodologies, and key applications relevant to
research and development.

Chemical Identity and Molecular Structure

Diethyl carbonate is the diethyl ester of carbonic acid.[1][2] Its fundamental identifiers and
structural details are crucial for its application in chemical synthesis and material science.

CAS Number: 105-58-8[1][3][4][5][6]

Molecular Formula: CsH1003[1][5][6]

Molecular Weight: 118.13 g/mol [5][6][7]

IUPAC Name: Diethyl carbonate[1][8]
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groups.

SMILES: 0O=C(OCC)OCC[1][2]

InChl Key: OIFBSDVPJOWBCH-UHFFFAOYSA-N[1][5]

Physicochemical Properties

DEC is a colorless liquid at room temperature with a mild, ethereal odor.[1][4][7] It is

Synonyms: Carbonic acid diethyl ester, DEC, Ethyl carbonate[1][5]

Molecular Structure: The molecule consists of a central carbonate group bonded to two ethyl

characterized by its stability under standard conditions, though it is flammable and sensitive to

moisture.[4] Its properties make it an excellent solvent for various applications, including for

nitrocellulose, cellulose ethers, and both synthetic and natural resins.[3][9]

Table 1: Physicochemical Data of Diethyl Carbonate

Property Value Reference(s)
Physical State Colorless liquid (11041071

Molar Mass 118.132 g-mol—? [1]

Density 0.975 g/cm? (at 20-25 °C) [11[4119]
Melting Point -43 °C [41[9]

Boiling Point 125.9 - 128 °C [1][4]

Flash Point 25-33°C [1119]

Vapor Pressure 10 mmHg (at 23.8 °C) [10]

Vapor Density 4.07 (Air=1) [10]

Solubility in Water Insoluble [1][4][10]

Solubility

Soluble in alcohol, ether, and

other organic solvents

[4119]

Refractive Index (n20/D)

1.384

[4]
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Synthesis of Diethyl Carbonate: Modern, Non-
Phosgene Routes

Historically, DEC was produced via the phosgenation of ethanol, a process that is now largely
avoided due to the high toxicity of phosgene.[1][2][11] Modern research focuses on greener,
safer, and more sustainable synthesis pathways.[11] Key non-phosgene routes include the
alcoholysis of urea, transesterification of carbonates, and the direct synthesis from ethanol and
carbon dioxide (CO2).[1][2][11]

Experimental Protocols

Below are detailed methodologies for key non-phosgene synthesis routes as described in the
scientific literature.

Protocol 1: Direct Synthesis from CO2z and Ethanol

This method represents a highly sustainable "green chemistry” approach by utilizing CO2 as a
C1 feedstock. The primary challenge is overcoming the thermodynamic equilibrium, which
typically requires the removal of water produced during the reaction.[6]

o Objective: To synthesize diethyl carbonate directly from ethanol and carbon dioxide.

e Reactants & Catalyst:

o

Ethanol (Absolute)

o

Carbon Dioxide (High Purity)

[¢]

Catalyst: Ceria (Ce0Oz2)

[¢]

Dehydrating Agent: 2-Cyanopyridine (2-CP) is used to trap the water formed and shift the
equilibrium towards the products.[6]

o Methodology:

o A high-pressure batch reactor is charged with the ceria catalyst (e.g., 2.17 wt% with
respect to ethanol) and the dehydrating agent, 2-cyanopyridine.[6]
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[e]

Ethanol is added, with a typical molar ratio of ethanol to 2-CP of 2:1.[6]

o

The reactor is sealed and purged with CO-.

[¢]

The reactor is pressurized with CO: to the desired pressure (e.g., 40 bar).[6]

The mixture is heated to the reaction temperature (e.g., 150 °C) and stirred for a set

[¢]

duration (e.g., 3 hours).[6]

 Purification:
o After the reaction, the reactor is cooled, and the pressure is released.
o The solid catalyst is removed by filtration.

o The resulting liquid mixture is subjected to fractional distillation to separate diethyl
carbonate from unreacted ethanol and the converted dehydrating agent (2-picolinamide).

[1]
Protocol 2: Alcoholysis of Urea

This two-step process involves the reaction of urea with ethanol, proceeding through an ethyl
carbamate intermediate.[1][2] It is considered a safer alternative to the phosgene route.

o Objective: To synthesize diethyl carbonate via the ethanolysis of urea.
e Reactants & Catalyst:

o Urea

o Ethanol (Absolute)

o Catalyst: Zinc Oxide (ZnO) has shown high activity for this reaction.[12]
e Methodology:

o A batch reactor is loaded with urea, ethanol, and the ZnO catalyst.
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o Optimal reported conditions include an ethanol-to-urea molar ratio of 10:1 and a catalyst
concentration of 6 wt% (relative to urea).[12]

o The reactor is sealed and pressurized (e.g., to 2.5 MPa).[12]

o The reaction mixture is heated to the target temperature (e.g., 190 °C or 463 K) and held
for the reaction time (e.g., 5 hours).[12]

o Ammonia is generated as a byproduct and must be managed.

 Purification:
o After cooling and depressurizing the reactor, the catalyst is filtered out.

o The product mixture is purified by reduced-pressure distillation. Unreacted ethanol is first
removed, followed by the distillation of diethyl carbonate (at 70-90°C) and the byproduct
ethyl carbamate (at 100-120°C).[9]

Protocol 3: Transesterification of Dimethyl Carbonate (DMC)

Transesterification involves reacting a more readily available carbonate, like dimethyl
carbonate (DMC), with ethanol in the presence of a catalyst.

o Objective: To synthesize diethyl carbonate by transesterification of DMC with ethanol.
e Reactants & Catalyst:

o Dimethyl Carbonate (DMC)

o Ethanol

o Catalyst: A complex of potassium carbonate and polyethylene glycol can be used, which
offers high activity and solubility in the reaction medium.[13] Alternatively, supported
catalysts like 3-amino-1,2,4-triazole potassium on alumina (KATriz/Al203) are effective.[8]
[14]

e Methodology:
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o The reaction can be performed in a fixed-bed continuous flow reactor or a batch reactor.
o For high DEC selectivity, a high molar ratio of ethanol to DMC is used (e.g., 10:1).[8]

o In a batch reactor, the reactants and catalyst are mixed and heated to the reaction
temperature (e.g., 80 °C) for a specified time (e.g., 8 hours).[14]

o The reaction produces methanol as a byproduct, which forms an azeotrope with DMC,
necessitating efficient separation, often through reactive distillation.[15]

e Purification:

o Reactive distillation is commonly employed, where the reaction and separation occur
simultaneously in a distillation column.[16]

o This allows for the continuous removal of low-boiling methanol, driving the reaction
towards the formation of DEC.

Logical Workflow: Direct Synthesis of DEC from CO:

The direct synthesis of DEC from CO2z and ethanol is an elegant example of carbon capture
and utilization (CCU). The workflow highlights the critical role of a catalyst and in-situ water
removal to achieve viable yields.
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Caption: Workflow for the direct synthesis of Diethyl Carbonate (DEC) from CO2 and Ethanol.

Applications in Research and Development

Diethyl carbonate's unique properties make it valuable across several scientific fields:
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 Lithium-lon Batteries: DEC is a critical component of the electrolyte in lithium-ion batteries,
serving as a co-solvent with cyclic carbonates like ethylene carbonate.[1][11] Its low viscosity
and suitable dielectric constant contribute to ionic conductivity.

o Green Solvent: Due to its low toxicity and biodegradability, DEC is an environmentally
friendly solvent and is being explored as a replacement for more hazardous solvents in
various chemical processes.

o Organic Synthesis: It serves as a versatile reagent for ethylation and carbonylation reactions
in the synthesis of pharmaceuticals and other fine chemicals.[3][9] For example, it is used in
the synthesis of 2-oxooxazolidines, which have antibacterial properties.[6]

o Fuel Additive: DEC has been proposed as an oxygenate fuel additive to promote cleaner
combustion in diesel fuels by reducing particulate matter and other emissions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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